Cas no 539857-78-8 (2-(Methanesulfinyl)-4,6-dimethylpyrimidine)

• Product Name: 2-(Methanesulfinyl)-4,6-dimethylpyrimidine
• CAS No: 539857-78-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 2831037
• PubChem ID: 22979795
• Update Time: 2025-04-21

2-(Methanesulfinyl)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Methanesulfinyl)-4,6-dimethylpyrimidine
• DTXSID70629303
• SCHEMBL13259821
• 539857-78-8
• Pyrimidine, 4,6-dimethyl-2-(methylsulfinyl)-

• Inchi： 1S/C7H10N2OS/c1-5-4-6(2)9-7(8-5)11(3)10/h4H,1-3H3
• InChI Key： RQHVXKSEMNIYIN-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 170.05138412Da
• Monoisotopic Mass: 170.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.1Ų